2-(phenylthio)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-phenylsulfanyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H12N4O2S/c20-13(10-22-11-6-2-1-3-7-11)17-15-19-18-14(21-15)12-8-4-5-9-16-12/h1-9H,10H2,(H,17,19,20)
• InChI Key: ZKMWTHBOQBJOGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=NN=C(O2)C3=CC=CC=N3
• Molecular Formula: C15H12N4O2S
• Molecular Weight: 312.3 g/mol

Description

2-(phenylthio)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)acetamide, also known as PTOA, is a compound that has been synthesized and studied for its potential applications in scientific research. This compound is a member of the oxadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activities of compounds related to 2-(phenylthio)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)acetamide. For instance, Fahim and Ismael (2019) investigated the synthesis of novel sulphonamide derivatives, revealing their good antimicrobial activity against various strains, with compounds showing high activity and being supported by computational calculations for anticipated new compounds (Fahim & Ismael, 2019). Another study by Gul et al. (2017) prepared a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, which displayed significant antimicrobial activity and lower cytotoxicity, suggesting their potential for further biological screening (Gul et al., 2017).

Biological Assessment and Corrosion Inhibition

Karpina et al. (2019) developed a method for synthesizing 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, demonstrating a range of biological properties. This study provided a synthetic approach that can be used to create diverse functionalized triazolo[4,3-a]pyridine derivatives (Karpina et al., 2019). Yıldırım and Cetin (2008) explored the synthesis of 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives for corrosion inhibition, finding promising inhibition efficiencies in both acidic and oil medium environments, indicating their potential as corrosion inhibitors (Yıldırım & Cetin, 2008).

Anticancer Properties

Vinayak et al. (2014) synthesized novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol and screened them for cytotoxicity against various cancer cell lines. The study found that some compounds exhibited high cytotoxicity, particularly against PANC-1 and HepG2 cell lines, suggesting their potential as anticancer agents (Vinayak et al., 2014).